Cas no 2229214-98-4 (3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine)

• Product Name: 3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine
• CAS No: 2229214-98-4
• MF: C₇H₉BrN₂S
• MW: 233.128759145737
• CID: 6111222
• PubChem ID: 165783910
• Update Time: 2025-05-19

3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine
• 2229214-98-4
• EN300-1920452

• Inchi： 1S/C7H9BrN2S/c1-5(2-3-9)7-10-4-6(8)11-7/h4H,1-3,9H2
• InChI Key： QBGRMHREKSELQK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C)CCN)S1

Computed Properties

• Exact Mass: 231.96698g/mol
• Monoisotopic Mass: 231.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine

Comprehensive Overview of 3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine (CAS No. 2229214-98-4): Properties, Applications, and Research Insights

The compound 3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine (CAS No. 2229214-98-4) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a brominated thiazole ring with a butenylamine side chain, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and ligand design, especially in the context of drug discovery and crop protection.

In recent years, the demand for heterocyclic compounds like 3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. A 2023 study highlighted its utility in developing novel fungicides, aligning with the growing focus on green chemistry and eco-friendly pesticides. This aligns with frequent search queries like "thiazole derivatives in agriculture" or "brominated compounds in drug development," reflecting user interest in cutting-edge applications.

The synthesis of CAS 2229214-98-4 typically involves palladium-catalyzed cross-coupling or multicomponent reactions, methods widely discussed in organic chemistry forums. Its electron-rich thiazole core enables selective functionalization, a feature often explored in medicinal chemistry optimization workflows. Notably, its amine group provides a handle for further derivatization, making it valuable for high-throughput screening libraries—a topic frequently searched alongside "pharmacophore design."

From a physicochemical perspective, this compound exhibits moderate solubility in polar aprotic solvents, a property critical for formulation scientists developing bioavailable compounds. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, as emphasized in recent publications on analytical method validation—a trending topic in QA/QC communities.

Emerging applications of 3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine include its use in fluorescence probes for cellular imaging, tapping into the booming diagnostics market. This connects to popular search terms like "thiazole-based sensors" and "bioconjugation techniques." Additionally, computational studies leveraging AI-driven molecular docking have predicted its interactions with enzyme targets, reflecting the intersection of cheminformatics and experimental research.

Regulatory aspects of CAS 2229214-98-4 comply with major chemical inventories like REACH and TSCA, ensuring its accessibility for global supply chains. Storage recommendations typically suggest inert atmospheres to preserve the reactive alkene moiety, a detail often queried alongside "chemical stability best practices."

In conclusion, 3-(5-bromo-1,3-thiazol-2-yl)but-3-en-1-amine represents a compelling case study in functionalized heterocycles, bridging academic curiosity and industrial innovation. Its multifaceted chemistry continues to inspire research at the nexus of material science, pharmacology, and environmental chemistry, making it a compound to watch in forthcoming scientific literature.